Cas no 1936330-57-2 (2-Thiazolesulfonyl fluoride, 4-bromo-)

• Product Name: 2-Thiazolesulfonyl fluoride, 4-bromo-
• CAS No: 1936330-57-2
• MF: C₃HBrFNO₂S₂
• MW: 246.077940702438
• CID: 5192379
• Update Time: 2025-06-13

2-Thiazolesulfonyl fluoride, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolesulfonyl fluoride, 4-bromo-

• Inchi： 1S/C3HBrFNO2S2/c4-2-1-9-3(6-2)10(5,7)8/h1H
• InChI Key： CNNOLVIBOPAKCO-UHFFFAOYSA-N
• SMILES： S1C=C(Br)N=C1S(F)(=O)=O

Additional information on 2-Thiazolesulfonyl fluoride, 4-bromo-

Recent Advances in the Application of 2-Thiazolesulfonyl fluoride, 4-bromo- (CAS: 1936330-57-2) in Chemical Biology and Drug Discovery

The compound 2-Thiazolesulfonyl fluoride, 4-bromo- (CAS: 1936330-57-2) has recently emerged as a promising chemical probe in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative is gaining attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have demonstrated its utility in covalent ligand discovery, activity-based protein profiling, and targeted protein degradation strategies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1936330-57-2 as a warhead in covalent inhibitor design. The researchers found that the 4-bromo substitution on the thiazole ring significantly enhanced the compound's electrophilicity while maintaining good stability in physiological conditions. This balance between reactivity and stability makes it particularly valuable for developing targeted covalent inhibitors against challenging drug targets such as KRAS mutants and other oncogenic proteins.

In the area of chemical proteomics, 2-Thiazolesulfonyl fluoride, 4-bromo- has shown remarkable potential for activity-based protein profiling (ABPP). A recent Nature Chemical Biology publication reported its application in mapping reactive cysteine residues across the human proteome. The study revealed that this compound exhibits superior selectivity compared to traditional sulfonyl fluoride probes, enabling more precise identification of druggable hotspots on protein surfaces.

The mechanism of action of 1936330-57-2 involves selective reaction with nucleophilic amino acids, particularly cysteine, but also showing reactivity with lysine and tyrosine under certain conditions. This broad yet selective reactivity profile has been exploited in PROTAC (Proteolysis Targeting Chimera) development, where the compound serves as a versatile warhead for targeting various proteins of interest for degradation.

Recent synthetic improvements have addressed previous challenges in the production of 2-Thiazolesulfonyl fluoride, 4-bromo-. A 2024 Organic Process Research & Development paper described an optimized synthetic route that improves yield and purity while reducing hazardous byproducts. These advancements have made the compound more accessible for both academic and industrial research applications.

Looking forward, the unique properties of 1936330-57-2 position it as a valuable tool for exploring undruggable targets and developing next-generation covalent drugs. Its application in targeted protein degradation, allosteric inhibitor discovery, and chemical biology tool development continues to expand, with several pharmaceutical companies reportedly investigating its potential in their drug discovery pipelines.